Cas no 92152-36-8 (2-(2-Bromophenyl)-1-methyl-1H-benzo[d]imidazole)

2-(2-Bromophenyl)-1-methyl-1H-benzo[d]imidazole is a brominated benzimidazole derivative with a molecular formula of C₁₄H₁₁BrN₂. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structure features a benzimidazole core substituted with a 2-bromophenyl group and a methyl group at the 1-position, enhancing its reactivity in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The bromine substituent offers a handle for further functionalization, making it valuable for constructing complex heterocyclic systems. High purity and stability under standard conditions ensure reliable performance in research and industrial applications. Its synthetic utility is underscored by its role in producing biologically active molecules.

2-(2-Bromophenyl)-1-methyl-1H-benzo[d]imidazole structure

92152-36-8 structure

Product Name:2-(2-Bromophenyl)-1-methyl-1H-benzo[d]imidazole

CAS No:92152-36-8

MF:C₁₄H₁₁BrN₂

MW:287.154542207718

CID:1024284

PubChem ID:329766987

Update Time:2025-06-07

2-(2-Bromophenyl)-1-methyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

- 2-(2-Bromophenyl)-1-methyl-1H-benzo[d]imidazole
- 2-(2-bromophenyl)-1-methylbenzimidazole
- DTXSID30582066
- GXKNXZLRJJKVDG-UHFFFAOYSA-N
- AKOS002333720
- 1H-Benzimidazole, 2-(2-bromophenyl)-1-methyl-
- 2-(2-Bromophenyl)-1-methyl-1H-benzimidazole, 97%
- 92152-36-8
- SCHEMBL228955
- 2-(2-bromophenyl)-1-methyl-1H-1,3-benzodiazole
- Z637707958
- 2-(2-bromophenyl)-1-methyl-1H-benzimidazole
- 1-methyl-2-o-bromophenylbenzimidazole
- MFCD12962030
- G66698
- STK884153
- MDL： MFCD12962030
- Inchi： 1S/C14H11BrN2/c1-17-13-9-5-4-8-12(13)16-14(17)10-6-2-3-7-11(10)15/h2-9H,1H3
- InChI Key： GXKNXZLRJJKVDG-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1C1=NC2C=CC=CC=2N1C

Computed Properties

Exact Mass: 286.01056g/mol
Monoisotopic Mass: 286.01056g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 17.8Å²

Experimental Properties

Melting Point: 114-119 °C

2-(2-Bromophenyl)-1-methyl-1H-benzo[d]imidazole Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H315-H318-H335
Warning Statement： P261-P280-P301+P310-P305+P351+P338
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25-37/38-41
Safety Instruction： 26-39-45
Hazardous Material Identification：

2-(2-Bromophenyl)-1-methyl-1H-benzo[d]imidazole Pricemore >>

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